1-Chloro-3-isocyanobenzene
Overview
Description
1-Chloro-3-isocyanobenzene is a chemical compound . It is also known by other names such as HANSA ISN-0518, BIO-FARMA BF001320, 3-CHLORPHENYLISOCYANIDE, and 3-CHLOROPHENYL ISOCYANIDE . Its molecular formula is C7H4ClN .
Synthesis Analysis
The synthesis of 1-Chloro-3-isocyanobenzene involves complex chemical reactions . For instance, it has been used in the synthesis of N-acyl anthranilamides . The synthesis process often involves the use of other chemicals and specific conditions to ensure the successful production of the compound .Chemical Reactions Analysis
The chemical reactions involving 1-Chloro-3-isocyanobenzene are complex and can vary depending on the conditions and the chemicals involved . Detailed information about specific reactions would require more specific queries.Scientific Research Applications
Isotope Abundance Analysis
1-Chloro-3-isocyanobenzene has been studied for its isotopic abundance ratios, which can impact its physical, chemical, and thermal properties. This research is crucial for designing pharmaceuticals, agricultural chemicals, dyes, and corrosion inhibitors. A study demonstrated significant changes in isotopic abundance ratios in 1-Chloro-3-nitrobenzene (a related compound), which suggests similar potential applications for 1-Chloro-3-isocyanobenzene (Trivedi et al., 2016).
Photoisomerization Properties
The photoisomerization behavior of compounds similar to 1-Chloro-3-isocyanobenzene, such as ferrocenylazobenzenes, has been investigated. These studies are significant for understanding light-responsive materials, which are essential in developing advanced technologies like molecular switches and sensors (Sakamoto et al., 2005).
Synthesis of Industrial Chemicals
1-Chloro-3-isocyanobenzene can serve as an intermediate in synthesizing various industrial chemicals. Research on compounds like 1-Chloro-2,6-difluorobenzene, a derivative of chlorobenzene, shows the utility of these chemicals in creating active ingredients for agricultural and pharmaceutical applications (Moore, 2003).
Crystallography and Structural Analysis
Studies on crystal structures and molecular interactions of compounds like 1-Chloro-3-isocyanobenzene provide insights into the material's properties and potential applications in various fields, including materials science and pharmaceuticals (Mroz et al., 2020).
Environmental Applications
The compound's adsorption properties on materials like carbon nanofibers have been investigated for environmental applications, particularly in removing hazardous chemicals from water sources. This research is crucial for developing new methods for environmental cleanup and pollution control (Mehrizad & Gharbani, 2016).
Electrochemical Sensing
The development of electrochemical sensors using compounds related to 1-Chloro-3-isocyanobenzene is a significant area of research. These sensors have potential applications in detecting environmental pollutants and hazardous substances (Kingsford et al., 2018).
properties
IUPAC Name |
1-chloro-3-isocyanobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN/c1-9-7-4-2-3-6(8)5-7/h2-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTZNDODICCTTBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]C1=CC(=CC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377966 |
Source
|
| Record name | 1-chloro-3-isocyanobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3-isocyanobenzene | |
CAS RN |
32686-54-7 |
Source
|
| Record name | 1-chloro-3-isocyanobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-chloro-3-isocyanobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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